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Compound of Interest

Compound Name: Methyl 3,5-dichlorobenzoate

Cat. No.: B165664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Methyl 3,5-dichlorobenzoate. The information is

intended to support researchers, scientists, and professionals in drug development in ensuring

the integrity and reliability of this chemical compound in their work.

Core Chemical and Physical Properties
Methyl 3,5-dichlorobenzoate is a white to off-white solid organic compound.[1] Its key

identifiers and physical properties are summarized below for easy reference.

Property Value Source

CAS Number 2905-67-1 [1]

Molecular Formula C₈H₆Cl₂O₂ [1]

Molecular Weight 205.03 g/mol [1]

Appearance White to Off-White Solid [1]

Synonyms

3,5-Dichlorobenzoic Acid

Methyl Ester; Benzoic acid,

3,5-dichloro-, methyl ester

[1][2]
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Stability Profile
Methyl 3,5-dichlorobenzoate is considered stable under recommended storage conditions.[3]

No dangerous reactions have been reported under normal use.[4] However, it is important to

be aware of substances and conditions that can affect its stability.

Incompatible Materials
Contact with strong oxidizing agents should be avoided as they are incompatible with Methyl
3,5-dichlorobenzoate.[3][4]

Hazardous Decomposition
Under fire conditions, the compound can decompose to produce hazardous substances,

including carbon oxides and hydrogen chloride gas.[3]

Recommended Storage and Handling
Proper storage and handling are crucial for maintaining the stability and integrity of Methyl 3,5-
dichlorobenzoate.

Condition Recommendation Source

Temperature 2-8°C Refrigerator [1][5]

Container
Store in original, tightly closed

container.
[4]

Environment
Store in a cool, dry, well-

ventilated area.
[6]

Handling

Wash hands thoroughly after

handling. Avoid contact with

skin and eyes. Use with

adequate ventilation.

[4][6][7]

A solution of Methyl 3,5-dichlorobenzoate in methanol may be stored at ambient temperature

(>5 °C).[8]
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Figure 1: Recommended Storage and Handling of Methyl 3,5-dichlorobenzoate

Methyl 3,5-dichlorobenzoate

Store in Original Tightly Closed Container Avoid Strong Oxidizing Agents Handle with PPE (Gloves, Goggles) Use in a Well-Ventilated Area

Store at 2-8°C Store in a Cool, Dry, Well-Ventilated Area Wash Hands After Handling

Figure 2: Postulated Primary Degradation Pathway
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Figure 3: General Workflow for a Forced Degradation Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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